Cas no 80828-31-5 (1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-)
80828-31-5 structure
1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-
80828-31-5
C16H19NO3
273.326964616776
6642398
1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel- Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-
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- GHOCRGGRRGZNJN-MGPQQGTHSA-N
- 1S/C16H19NO3/c18-15(11-6-2-1-3-7-11)17-13-9-5-4-8-12(13)10-14(17)16(19)20/h1-3,6-7,12-14H,4-5,8-10H2,(H,19,20)/t12-,13-,14-/m1/s1
- N1(C(=O)C2=CC=CC=C2)[C@@]2([H])[C@]([H])(CCCC2)C[C@@H]1C(O)=O
Experimental Properties
- 478.2±28.0 °C(Predicted)
- 3.87±0.20(Predicted)
- 1.236±0.06 g/cm3(Predicted)
1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel- Related Literature
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Jiaqiang Sun,Zheng Chen,Yingying Xue,Jiangang Chen New J. Chem., 2018,42, 2743-2749
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Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834
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Mona Semsarilar,James T. Guthrie,Sébastien Perrier Chem. Soc. Rev., 2009,38, 2046-2064
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Zhong-Peng Lv,Tao Wang,Jing-Yuan Ge,Zhong-Zhi Luan,Di Wu,Jing-Lin Zuo,Shouheng Sun J. Mater. Chem. C, 2017,5, 7200-7206
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5. Back matter
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Sung Hyun Cho,Si Kyung Yang Soft Matter, 2019,15, 9452-9457
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Luis I. Domenianni,Reinhold Fligg,Annett Schäfermeier,Steffen Straub,Julia Beerhues,Biprajit Sarkar,Peter Vöhringer Phys. Chem. Chem. Phys., 2019,21, 20393-20402
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M. J. Bass,M. Brouard,A. P. Clark,C. Vallance,Bruno Martínez-Haya Phys. Chem. Chem. Phys., 2003,5, 856-864
80828-31-5 (1H-Indole-2-carboxylic acid, 1-benzoyloctahydro-, (2R,3aR,7aR)-rel-) Related Products
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